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Compound of Interest

Compound Name: Numidargistat

Cat. No.: B609684

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides essential guidance on the proper disposal procedures for
Numidargistat, a potent and orally active arginase inhibitor used in research.

Numidargistat, also known as INCB01158 or CB-1158, is not classified as a hazardous
substance or mixture according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).[1][2] However, as with any chemical, it is imperative to follow
established safety protocols and disposal regulations to minimize any potential impact on
human health and the environment.

Summary of Key Disposal Principles

The primary directive for the disposal of Numidargistat is to adhere to all prevailing country,
federal, state, and local regulations.[1] As a non-hazardous, "research use only" (RUO)
substance, specific disposal routes may vary depending on the institution and location.
Therefore, consulting with your institution's Environmental Health and Safety (EHS) department
is the most critical step before proceeding with any disposal method.

The following table summarizes the key characteristics of Numidargistat relevant to its
handling and disposal:
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Property

Value

Source

GHS Classification

Not a hazardous substance or

mixture

[1](2]

Synonyms

CB-1158, INCB01158

[1]

Intended Use

For research use only. Not for

human or veterinary use.

[3]

Primary Disposal Guideline

Dispose of in accordance with
prevailing country, federal,

state, and local regulations.

[1]

Step-by-Step Disposal Procedures

The following procedures are based on general best practices for the disposal of non-

hazardous laboratory chemicals. Always confirm these procedures with your local EHS office.

Unused or Expired Numidargistat (Solid)

For pure, unadulterated Numidargistat in its solid form:

Consult EHS: Before initiating disposal, contact your institution's EHS department to confirm

the approved disposal method for non-hazardous chemical powders.

» Original Container: Whenever possible, keep the material in its original, clearly labeled

container.

e Segregation: Ensure the container is segregated from hazardous waste to prevent cross-

contamination.[4]

e Waste Collection: In many cases, non-hazardous solid waste can be placed in the regular

laboratory trash.[5] However, some institutions may require it to be collected by the EHS

department. Laboratory personnel, not custodial staff, should be responsible for transferring

chemical waste to designated disposal areas.[2][5]

Numidargistat Solutions (Aqueous and Organic)
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For solutions containing Numidargistat:

e Solvent Hazard: The primary hazard of a Numidargistat solution is often the solvent itself.
The disposal method will be dictated by the properties of the solvent.

e Aqueous Solutions:

o EHS Consultation: Check with your EHS department to see if drain disposal of small
guantities of non-hazardous, water-soluble materials is permissible.[3][4]

o Dilution: If approved, flush with a large volume of water (at least 20 parts water) to dilute
the solution.[3]

o Prohibited for Drain Disposal: Do not dispose of solutions down the drain if they contain
other hazardous materials, have a strong odor, or are known to be harmful to aquatic life.

[3]
e Organic Solvent Solutions:

o Hazardous Waste: Solutions of Numidargistat in organic solvents must be treated as
hazardous waste due to the flammability and/or toxicity of the solvent.

o Waste Container: Collect the waste in a designated, properly labeled hazardous waste
container.

o EHS Pickup: Arrange for pickup by your institution's EHS department.

Contaminated Materials

For items such as personal protective equipment (PPE), empty containers, and spill cleanup
materials:

o Empty Containers:

o Ensure the container is "RCRA empty,” meaning all contents have been removed by
normal means.[6]

o Deface the label to prevent misuse.[2]
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o Dispose of in the regular trash unless the container held an acutely hazardous substance
(which Numidargistat is not).[2][6]

o Spill Cleanup Materials:

o In case of a spill, absorb the material with an inert, non-combustible absorbent material
(e.g., vermiculite, sand).[1]

o Collect the contaminated absorbent material in a sealed container.
o Decontaminate surfaces with alcohol.[1]

o Dispose of the contaminated materials as advised by your EHS department, likely as
chemical waste.

e Contaminated PPE:

o Used gloves, lab coats, and other PPE that are contaminated with Numidargistat can
typically be disposed of in the regular laboratory trash, provided the contamination is
minimal and the material is not considered hazardous.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Numidargistat.
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Numidargistat Disposal Workflow
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(Collect as Aqueous Waste for EHS Pickup)
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Caption: Decision workflow for Numidargistat disposal.
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By following these guidelines and, most importantly, consulting with your local Environmental
Health and Safety department, you can ensure the safe and compliant disposal of
Numidargistat waste, fostering a secure and environmentally conscious research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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